![molecular formula C16H15ClN2O2S B262023 1-(4-chlorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide](/img/structure/B262023.png)
1-(4-chlorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide
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Overview
Description
1-(4-chlorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as CP-47,497, and it is a synthetic cannabinoid that acts as a potent agonist for the cannabinoid receptors CB1 and CB2.
Mechanism of Action
1-(4-chlorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide acts as a potent agonist for the cannabinoid receptors CB1 and CB2. These receptors are found throughout the body and are involved in various physiological processes, such as pain perception, inflammation, and immune function. When CP-47,497 binds to these receptors, it activates them and produces a range of effects, depending on the specific receptor subtype and the location of the receptor in the body.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are complex and varied. It has been shown to produce analgesic, anti-inflammatory, and neuroprotective effects, as well as effects on mood, appetite, and cardiovascular function. However, the exact mechanisms underlying these effects are still not fully understood, and further research is needed to elucidate the precise biochemical and physiological pathways involved.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(4-chlorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide in lab experiments is its potency and selectivity for the cannabinoid receptors CB1 and CB2. This makes it a useful tool for investigating the endocannabinoid system and its role in various physiological processes. However, one of the limitations of using CP-47,497 in lab experiments is its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for research on 1-(4-chlorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide and its potential applications. One area of interest is the development of new cannabinoid-based therapeutics for the treatment of pain, inflammation, and neurological disorders. Another area of interest is the investigation of the potential role of the endocannabinoid system in cancer and the development of new cancer therapies based on cannabinoids. Additionally, further research is needed to elucidate the precise biochemical and physiological pathways involved in the effects of CP-47,497 and other synthetic cannabinoids on the body.
Synthesis Methods
The synthesis of 1-(4-chlorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide involves several steps. The first step is the preparation of 4-chlorobenzoyl chloride, which is then reacted with 2-thiophenemethylamine to form the intermediate 4-chlorobenzoyl-2-thiophenemethylamine. This intermediate is then reacted with pyrrolidine-3-carboxylic acid to form the final product.
Scientific Research Applications
1-(4-chlorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide has been used in scientific research to study the endocannabinoid system and its role in various physiological processes. It has also been used to investigate the potential therapeutic applications of cannabinoids in the treatment of various diseases, such as pain, inflammation, and neurological disorders.
properties
Molecular Formula |
C16H15ClN2O2S |
---|---|
Molecular Weight |
334.8 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide |
InChI |
InChI=1S/C16H15ClN2O2S/c17-12-3-5-13(6-4-12)19-10-11(8-15(19)20)16(21)18-9-14-2-1-7-22-14/h1-7,11H,8-10H2,(H,18,21) |
InChI Key |
CZRQUKBKNFYOIT-UHFFFAOYSA-N |
SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)NCC3=CC=CS3 |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)NCC3=CC=CS3 |
solubility |
11.9 [ug/mL] |
Origin of Product |
United States |
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